Cas no 1021143-01-0 (2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile)

• Product Name: 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile
• CAS No: 1021143-01-0
• MF: C₁₃H₉BrN₂O
• MW: 289.127362012863
• MDL: MFCD11156083
• CID: 4568140
• PubChem ID: 18194913
• Update Time: 2025-10-08

2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-methylphenoxy)nicotinonitrile
• 2-(2-Bromo-4-methylphenoxy)pyridine-3-carbonitrile
• 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile

• MDL： MFCD11156083
• Inchi： 1S/C13H9BrN2O/c1-9-4-5-12(11(14)7-9)17-13-10(8-15)3-2-6-16-13/h2-7H,1H3
• InChI Key： OSUWSVFZDVOKPM-UHFFFAOYSA-N
• SMILES： C(#N)C1=C(OC2=CC=C(C)C=C2Br)N=CC=C1

Computed Properties

• Exact Mass: 287.98983g/mol
• Monoisotopic Mass: 287.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.13g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9Ų

Additional information on 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile

Comprehensive Overview of 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile (CAS No. 1021143-01-0)

The compound 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile (CAS No. 1021143-01-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a pyridine ring and a bromophenoxy moiety, this compound serves as a versatile intermediate in the synthesis of more complex molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

One of the key reasons for the growing interest in 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile is its role as a building block in medicinal chemistry. The presence of both nitrile and bromo functional groups allows for diverse chemical modifications, making it valuable for creating targeted therapies. Recent studies have highlighted its utility in developing kinase inhibitors, which are crucial for treating various cancers and inflammatory diseases. This aligns with the current trend in personalized medicine, where researchers seek novel compounds to address unmet medical needs.

In addition to pharmaceutical applications, 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile has shown promise in agrochemical research. The compound's structural properties make it a candidate for developing new-generation pesticides with improved efficacy and environmental safety. As sustainability becomes a priority in agriculture, the demand for eco-friendly crop protection agents has surged. This compound's potential to contribute to green chemistry solutions positions it as a subject of ongoing investigation.

The synthesis and characterization of 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and accurate identification, which are critical for research and industrial use. Furthermore, computational chemistry tools, including molecular docking and QSAR modeling, are being employed to predict its biological activity and optimize its derivatives. Such approaches reflect the integration of AI-driven drug design in modern chemical research.

From a commercial perspective, the global market for fine chemicals and specialty intermediates is expanding rapidly. 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile is part of this trend, with suppliers catering to the needs of pharmaceutical and agrochemical companies. Its CAS No. 1021143-01-0 serves as a unique identifier, facilitating regulatory compliance and supply chain management. As industries emphasize traceability and quality control, the importance of such identifiers cannot be overstated.

Looking ahead, the future of 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile appears promising. With ongoing advancements in synthetic methodology and catalysis, researchers are exploring more efficient routes to produce this compound. Additionally, collaborations between academia and industry are accelerating its translation into practical applications. Whether in drug development or sustainable agriculture, this compound exemplifies the intersection of innovation and utility in modern chemistry.

In summary, 2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile (CAS No. 1021143-01-0) represents a compelling area of study with broad implications. Its multifaceted applications, coupled with the evolving demands of science and industry, underscore its relevance. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of chemical innovation.